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Compound of Interest

Compound Name: (R)-BINAP

Cat. No.: B118720

(R)-2,2'-bis(diphenylphosphino)-1,1'-binaphthyl, commonly known as (R)-BINAP, is a chiral
diphosphine ligand that has established itself as a cornerstone in the field of asymmetric
catalysis. Its unique structural features, particularly its C2-symmetric axial chirality, have made it
a "privileged ligand," indispensable for a wide range of enantioselective transformations critical
in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. This technical guide
provides an in-depth exploration of the structure, chirality, synthesis, and catalytic applications
of (R)-BINAP, tailored for researchers, scientists, and professionals in drug development.

The Core Structure and the Essence of Chirality

(R)-BINAP is an organophosphorus compound characterized by two diphenylphosphino
groups attached to the 2 and 2' positions of a 1,1'-binaphthyl backbone. The molecule's
chirality does not arise from a stereogenic carbon atom but from a phenomenon known as
atropisomerism. This axial chirality results from the sterically hindered rotation around the
single bond connecting the two naphthalene rings. The bulky diphenylphosphino groups
prevent free rotation, leading to two stable, non-superimposable mirror-image conformers: the
(R)- and (S)-enantiomers.

The dihedral angle between the two naphthalene rings in BINAP is approximately 90 degrees,
and it possesses a natural bite angle of about 93 degrees. This rigid and well-defined chiral
environment is crucial for its ability to induce high enantioselectivity in metal-catalyzed
reactions.

Below is a diagram illustrating the fundamental structure of (R)-BINAP.
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Figure 2. The Concept of Atropisomerism in BINAP
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Figure 3. General Workflow for (R)-BINAP Synthesis
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Figure 4. General Catalytic Cycle for Asymmetric Hydrogenation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b118720?utm_src=pdf-body-img
https://www.benchchem.com/product/b118720#r-binap-structure-and-chirality
https://www.benchchem.com/product/b118720#r-binap-structure-and-chirality
https://www.benchchem.com/product/b118720#r-binap-structure-and-chirality
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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